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Compound of Interest

Compound Name: S-Benzyl-DL-homocysteine
CAS No.: 7689-60-3
Cat. No.: B1267509
Get Quote
. J

Executive Summary

S-Benzyl-DL-homocysteine (CAS: 1017-76-1) is a sulfur-containing amino acid derivative.[1]
[2] While often classified as "Not Hazardous" under GHS criteria for acute toxicity, it requires
specific disposal management due to its thioether moiety. Improper disposal via standard trash
or untreated drain discharge can lead to the formation of volatile mercaptans (odorous sulfur
compounds) or environmental acidification upon decomposition.

Immediate Action Directive:
e Primary Waste Stream: Non-Regulated Organic Solid (Sulfur-Containing).

» Prohibited: Do not dispose of in municipal trash or mix with strong oxidizers (e.g., nitric acid,
peroxides).

» Disposal Method: High-temperature incineration with flue gas scrubbing.

Part 1: Chemical Intelligence & Hazard Assessment
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To manage waste effectively, we must understand the chemical behaviors that dictate our
safety protocols.

Chemical Identity

Property Detail

Chemical Name S-Benzyl-DL-homocysteine

CAS Number 1017-76-1 (DL-form); 1118-85-0 (L-form)
Formula C11H15NO2S

Molecular Weight 225.31 g/mol

Physical State White to off-white crystalline powder

Solubilit Soluble in water (variable pH dependent),
olubili
Y aqueous acid/base

The "Why" Behind the Protocol (Causality)

o Sulfur Content: The benzyl-protected sulfur atom is stable under normal conditions.
However, incineration without scrubbers releases Sulfur Oxides (SOx), a precursor to acid
rain. Therefore, this waste must be tagged for incineration facilities equipped with alkaline
scrubbers.

o Oxidation Risk: The thioether group (

) can be oxidized to sulfoxides (

) or sulfones. Mixing this waste with strong oxidizers in a waste container can generate
significant heat (exothermic reaction), creating a fire hazard.

Part 2: Pre-Disposal Stabilization & Safety
Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are generally sufficient, but the physical state (fine powder) dictates
respiratory protection.
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PPE Item Specification Rationale

Prevents inhalation of fine
) particulates which may irritate
Respiratory N95 or P100 Mask i
the upper respiratory tract

despite low acute toxicity.[1]

Provides excellent barrier
Gloves Nitrile (0.11 mm) protection against amino acid

derivatives.[1]

Standard impact protection;
Eye Protection Safety Glasses w/ Side Shields goggles required if handling
large liquid volumes.[1]

Spill Management (Pre-Disposal)

If the substance is spilled prior to disposal, do not wash it down the drain.

e Dry Spills: Use a HEPA-filtered vacuum or wet-sweep method (damp paper towels) to avoid

generating dust.
o Wet Spills: Absorb with an inert material (Vermiculite or clay-based absorbent).

o Decontamination: Wipe surface with a mild detergent solution. Avoid bleach (hypochlorite),
as it reacts with sulfur compounds.

Part 3: The Disposal Protocol

This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act)
guidelines for "Non-Regulated” chemical waste.

Scenario A: Solid Waste (Excess/Expired Powder)

o Step 1: Do not dissolve the solid. Volume minimization is key for disposal costs.
o Step 2: Place the solid in a clear, wide-mouth HDPE (High-Density Polyethylene) or glass jar.

o Step 3: Label the container clearly:
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o Content: "S-Benzyl-DL-homocysteine"[1][2][3]
o Constituents: "Organic Solid, Contains Sulfur"[1]

o Hazard:[4][5] "Irritant" (Precautionary labeling)[1]

o Step 4: Cap tightly and tape the lid to prevent loosening during transport.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Disposal depends entirely on the solvent system used.
e Aqueous Solutions (pH 5-9):

o While some jurisdictions allow drain disposal for dilute amino acids, best practice is to
collect it.

o Action: Collect in "Aqueous Waste" drum.
o Organic Solvents (e.g., Methanol, Ethanol):

o Action: Collect in "Non-Halogenated Organic Solvent" drum.
e Halogenated Solvents (e.g., DCM, Chloroform):

o Action: Collect in "Halogenated Organic Solvent" drum.

Critical Segregation Rule: Never mix S-Benzyl-DL-homocysteine waste with Nitric Acid or
Perchloric Acid waste streams.[1] The risk of energetic oxidation is non-zero.

Part 4: Visualized Workflow (Decision Tree)

The following diagram illustrates the logical flow for determining the correct waste stream.
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CRITICAL SAFETY
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Figure 1: Decision matrix for the segregation and disposal of S-Benzyl-DL-homocysteine
based on physical state and solvent composition.

Part 5: Regulatory Compliance & Documentation[7]
Waste Codes
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While S-Benzyl-DL-homocysteine is not a P-listed or U-listed waste under US EPA
regulations, it must be characterized correctly.[1]

RCRA Status: Non-Hazardous (unless mixed with hazardous solvents).

EPA Waste Code (If pure): None (classify as "Non-Regulated Chemical Waste").

EPA Waste Code (If in Methanol): D001 (Ignitable).

EPA Waste Code (If in DCM): FOO2 (Spent Halogenated Solvent).

Documentation

Maintain a "Waste Determination” log in your lab notebook.

"Waste generated [Date]: 50g S-Benzyl-DL-homocysteine. Solid. No oxidizers present.

Transferred to EHS for incineration.”
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

[essr.umd.edu]

1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk

e 2. S-BENZYL-DL-HOMOCYSTEINE - Safety Data Sheet [chemicalbook.com]

o 3. s-benzyl-dl-homocysteine | CAS#:1017-76-1 | Chemsrc [chemsrc.com]

e 4. crude.abx.de [crude.abx.de]

o 5. fishersci.com [fishersci.com]

» To cite this document: BenchChem. [Comprehensive Disposal & Handling Guide: S-Benzyl-
DL-Homocysteine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267509/docs#comprehensive-disposal-handling-

guide-s-benzyl-dl-homocysteine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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